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Compound of Interest

Compound Name: 1-Ebio

Cat. No.: B031489

Essential Safety Protocols for Handling 1-Ebio

For researchers, scientists, and drug development professionals working with 1-Ebio (1-Ethyl-
2-benzimidazolinone), a compound primarily used as an activator of epithelial KCa channels,
adherence to strict safety protocols is paramount. This guide provides essential, immediate
safety and logistical information, including operational and disposal plans, to ensure the safe
handling of this chemical.

Chemical and Physical Properties

Understanding the basic properties of 1-Ebio is the first step in safe handling. This information
is critical for assessing potential hazards and implementing appropriate safety measures.
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Property Value

Chemical Name 1-Ethyl-2-benzimidazolinone

Molecular Formula CoH10N20

Molecular Weight 162.19 g/mol

CAS Number 10045-45-1

Appearance Solid

Purity >98%

Solubility Soluble in DMSO and ethanol to 100 mM
Storage Store at room temperature

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure and ensure personal safety.
The selection of PPE should be based on a thorough risk assessment of the procedures being

performed.
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Protection Type

Required Equipment

Specifications and Best
Practices

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Disposable gloves should be
worn at all times when
handling 1-Ebio.[1][2] Change
gloves immediately if they
become contaminated, and
always wash hands after
removing them.[2][3] Do not

reuse disposable gloves.[2]

Eye Protection

Safety glasses with side

shields or goggles

Must be worn to protect
against potential splashes of

solutions containing 1-Ebio.[3]

[4]

Body Protection

Laboratory coat

A lab coat should be worn to
protect skin and personal
clothing from contamination.[1]
[4] This should be removed
before leaving the laboratory
area.[2][3]

Respiratory Protection

Not generally required for
handling the solid form in well-

ventilated areas.

If there is a risk of generating
dust or aerosols, work should
be conducted in a chemical
fume hood or a biological
safety cabinet to prevent
inhalation.[4][5]

Operational Plan for Safe Handling

A systematic approach to handling 1-Ebio will minimize risks. The following procedural steps

should be followed:

o Preparation: Before handling, ensure that the work area is clean and uncluttered. Verify that

all necessary PPE is available and in good condition. Locate the nearest safety shower and

eyewash station.
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e Weighing and Solution Preparation: When weighing the solid form of 1-Ebio, do so in a well-
ventilated area or a chemical fume hood to avoid inhalation of any fine particulates. When
preparing solutions with solvents like DMSO or ethanol, handle them in a fume hood to
minimize exposure to solvent vapors.

o Experimental Use: During experimental procedures, handle all solutions containing 1-Ebio
with care to avoid splashes and spills. All manipulations should be performed over a spill-
containment tray.

o Post-Handling: After use, decontaminate all surfaces that may have come into contact with
1-Ebio. Wash hands thoroughly with soap and water.

Disposal Plan

Proper disposal of 1-Ebio and associated waste is critical to prevent environmental
contamination and ensure a safe laboratory environment.

Waste Type Disposal Procedure

Dispose of as chemical waste in accordance
Unused Solid 1-Ebio with institutional and local regulations. Do not

dispose of in the regular trash.

Collect in a designated, sealed, and properly

labeled hazardous waste container. The
Solutions of 1-Ebio container should be compatible with the solvent

used (e.g., a container suitable for flammable

liquids if ethanol is the solvent).

Collect in a designated biohazard or chemical
Contaminated Labware (e.g., pipette tips, tubes)  waste bag.[6] These items should not be placed

in regular trash receptacles.[6]

Dispose of in a designated biohazard or

Contaminated PPE (e.g., gloves) chemical waste container immediately after use.

[2]

Safe Handling Workflow for 1-Ebio
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The following diagram outlines the logical steps for the safe handling and disposal of 1-Ebio in
a laboratory setting.

Risk Assessment

Identify Hazards

Select & Don PPE
- Lab Coat
- Gloves
- Eye Protection

'

Prepare Handling Area
(Fume Hood / Ventilated Area)

Handle 1-Ebio
(Weighing / Solution Prep)

Perform Experiment

Decontaminate Work Area

Segregate Waste

Follow Institutional Guidelines

Dispose of Waste
(Chemical / Contaminated)

Doff PPE & Wash Hands
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Caption: Workflow for safe handling and disposal of 1-Ebio.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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